Cas no 95906-30-2 (Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-)
95906-30-2 structure
Product Name:Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-
CAS No:95906-30-2
MF:C18H23N
MW:253.38192486763
CID:799925
PubChem ID:54437265
Update Time:2025-04-19
Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-
- 4-(4-pent-3-enylcyclohexyl)benzonitrile
- RO-CM-4445
- trans-4-[4-(3-Pentenyl)cyclohexyl] benzonitrile
- WLPNBWHAGKJNCE-JCNLHEQBSA-N
- 95906-30-2
- p-[trans-4-(3-pentenyl)cyclohexyl]benzonitrile
- 4-[4-(Pent-3-en-1-yl)cyclohexyl]benzonitrile
- DTXSID50711316
-
- Inchi: 1S/C18H23N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h2-3,8-9,12-13,15,17H,4-7,10-11H2,1H3
- InChI Key: WLPNBWHAGKJNCE-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(=CC=1)C1CCC(CCC=CC)CC1
Computed Properties
- Exact Mass: 253.183049738g/mol
- Monoisotopic Mass: 253.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.8
- Topological Polar Surface Area: 23.8Ų
Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]- Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
95906-30-2 (Benzonitrile,4-[trans-4-(4-penten-1-yl)cyclohexyl]-) Related Products
- 61203-99-4(1-Cyano-4-(trans-4-propylcyclohexyl)benzene)
- 61204-00-0(4-(trans-4-Butylcyclohexyl)benzonitrile)
- 96184-42-8(trans-4-(4-Vinylcyclohexyl)benzonitrile)
- 313552-83-9(4-(4-propylcyclohexyl)benzonitrile)
- 61204-01-1(trans-4-(4-n-Pentylcyclohexyl)benzonitrile)
- 73592-81-1(4-(trans-4-Ethylcyclohexyl)benzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk